Cas no 6781-29-9 (2-(2-Methoxyphenoxy)acetonitrile)
6781-29-9 structure
Product Name:2-(2-Methoxyphenoxy)acetonitrile
CAS No:6781-29-9
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD01765421
CID:514332
PubChem ID:2736747
Update Time:2025-04-19
2-(2-Methoxyphenoxy)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Methoxyphenoxy)acetonitrile
- (2-Methoxyphenoxy)Acetonitrile
- 2-Methoxyphenoxyacetonitrile
- 2-cyanomethoxyanisole
- o-methoxyphenoxyacetonitrile
- J-505657
- AKOS000189148
- 2-(2-methoxy-phenoxy)acetonitrile
- SCHEMBL1553402
- 2-(2-Methoxyphenoxy)-acetonitrile
- MFCD01765421
- RUUDKUXGUIMMAB-UHFFFAOYSA-N
- FT-0728223
- 6781-29-9
- F3139-2783
- CS-0317334
- (S)-tert-butyl?6-oxopiperidin-3-ylcarbamate
- 2-(2-Methoxy-phenoxy)-acetonitrile
- TS-02170
- DTXSID10371571
- G78456
- DB-007963
-
- MDL： MFCD01765421
- Inchi： 1S/C9H9NO2/c1-11-8-4-2-3-5-9(8)12-7-6-10/h2-5H,7H2,1H3
- InChI Key： RUUDKUXGUIMMAB-UHFFFAOYSA-N
- SMILES： O(CC#N)C1C=CC=CC=1OC
Computed Properties
- Exact Mass: 163.06300
- Monoisotopic Mass: 163.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 42.2A^2
Experimental Properties
- Density: 1.107
- Boiling Point: 72/15mm
- Flash Point: 109.1 °C
- PSA: 42.25000
- LogP: 1.59758
2-(2-Methoxyphenoxy)acetonitrile Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 20/21/22-42/43
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
2-(2-Methoxyphenoxy)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(2-Methoxyphenoxy)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145742-10g |
2-(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | 95% | 10g |
$502.95 | 2023-09-01 | |
| TRC | M350348-100mg |
2-(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M350348-500mg |
2-(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | 500mg |
$ 115.00 | 2022-06-03 | ||
| TRC | M350348-1g |
2-(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | 1g |
$ 160.00 | 2022-06-03 | ||
| Key Organics Ltd | TS-02170-1MG |
(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | TS-02170-5MG |
(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | TS-02170-10MG |
(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | TS-02170-50MG |
(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | TS-02170-100MG |
(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M79360-25g |
2-(2-Methoxyphenoxy)acetonitrile |
6781-29-9 | 97% | 25g |
¥3379.0 | 2024-07-19 |
2-(2-Methoxyphenoxy)acetonitrile Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
6781-29-9 (2-(2-Methoxyphenoxy)acetonitrile) Related Products
- 72955-89-6((1,3-benzodioxol-5-yloxy)acetonitrile)
- 94-71-3(2-Ethoxyphenol)
- 22446-12-4(2-(4-Methoxyphenoxy)acetonitrile)
- 3598-14-9(2-phenoxyacetonitrile)
- 2050-46-6(1,2-Diethoxybenzene)
- 61711-82-8(Acetonitrile, (3,5-dimethoxyphenoxy)-)
- 408338-44-3(Acetonitrile,2-(3,5-dihydroxyphenoxy)-)
- 17600-72-5(1-Ethoxy-2-methoxybenzene)
- 50635-23-9(2-(3-Methoxyphenoxy)acetonitrile)
- 104097-35-0(2-(naphthalen-2-yloxy)acetonitrile)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
